Cas no 167493-50-7 (Nonanoic acid, 9-isocyanato-, methyl ester)

• Product name: Nonanoic acid, 9-isocyanato-, methyl ester
• CAS No: 167493-50-7
• MF: C₁₁H₁₉NO₃
• MW: 213.273
• CID: 2781338
• PubChem ID: 10703803

Nonanoic acid, 9-isocyanato-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 167493-50-7
• Nonanoic acid, 9-isocyanato-, methyl ester
• DTXSID50443741

• Inchi： InChI=1S/C11H19NO3/c1-15-11(14)8-6-4-2-3-5-7-9-12-10-13/h2-9H2,1H3
• InChI Key： IZTUZJZAYSENDK-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 213.13649347Da
• Monoisotopic Mass: 213.13649347Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.7Ų